Cas no 838099-40-4 ((2,6-Dimethyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid)

• Product name: (2,6-Dimethyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid
• CAS No: 838099-40-4
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4717338

(2,6-Dimethyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2,6-Dimethyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid
• ASN 07153781
• 2-(2,6-dimethyl-3-oxo-1,4-benzoxazin-4-yl)acetic acid
• 4H-1,4-benzoxazine-4-acetic acid, 2,3-dihydro-2,6-dimethyl-3-oxo-
• (2,6-Dimethyl-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid
• 2-(2,6-dimethyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid

• Inchi： 1S/C12H13NO4/c1-7-3-4-10-9(5-7)13(6-11(14)15)12(16)8(2)17-10/h3-5,8H,6H2,1-2H3,(H,14,15)
• InChI Key： YZKYYUNSUJDMBU-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2N(CC(=O)O)C(C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Topological Polar Surface Area: 66.8